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Compound of Interest

Compound Name: Angoletin

Cat. No.: B1202707 Get Quote

Essential Safety and Handling Guide for Angoletin
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Angoletin. Adherence to these procedures is essential to ensure personnel safety and

environmental protection. Angoletin is classified as a substance that is very toxic to aquatic life

with long-lasting effects, necessitating stringent control measures to prevent its release into the

environment.

Physicochemical and Hazard Data
A summary of key quantitative data for Angoletin is presented below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1202707?utm_src=pdf-interest
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₈H₂₀O₄ PubChem[1]

IUPAC Name

1-(2,4-dihydroxy-6-methoxy-

3,5-dimethylphenyl)-3-

phenylpropan-1-one

PubChem[1]

GHS Classification
H400: Very toxic to aquatic life

(Acute hazard)
PubChem[1]

H410: Very toxic to aquatic life

with long lasting effects
PubChem[1]

Hazard Pictogram Environment PubChem[1]

Operational Plan: Handling Angoletin
This section outlines the step-by-step procedures for safely handling Angoletin in a laboratory

setting.

Engineering Controls and Work Area Preparation
Ventilation: All work with Angoletin, especially when handling the solid form, should be

conducted in a well-ventilated area. A chemical fume hood is recommended to minimize

inhalation exposure, particularly if there is a potential to generate dust or aerosols.

Designated Area: Establish a designated area for handling Angoletin. This area should be

clearly marked and equipped with the necessary spill control materials.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible within the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Angoletin to prevent skin and eye contact:

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves). Gloves must be

inspected for any signs of degradation or punctures before use.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against

accidental spills.

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by local exhaust ventilation, a NIOSH-approved respirator may be necessary.

Handling Procedures
Avoid Environmental Release: The primary hazard of Angoletin is its toxicity to aquatic life.

[1] It is imperative to prevent this compound from entering drains, soil, or water systems.

Weighing and Transfer: When weighing the solid compound, do so in a manner that

minimizes dust generation. If possible, handle it in a solution to reduce the risk of airborne

particles.

Spill Management: In the event of a spill, immediately contain the material using an

appropriate absorbent (e.g., vermiculite, sand, or a commercial spill kit). Do not wash spills

into the drainage system. The collected material must be treated as hazardous waste.

Disposal Plan: Angoletin and Contaminated
Materials
Proper disposal is critical to mitigate the environmental risks associated with Angoletin.

Waste Segregation and Collection
Hazardous Waste: All unused Angoletin and any materials grossly contaminated with it

(e.g., absorbent from a spill) must be collected in a designated, properly labeled hazardous

waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, weighing boats) that

has come into contact with Angoletin should also be disposed of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Angoletin
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/product/b1202707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous Waste: All aqueous solutions containing Angoletin must be collected as hazardous

aqueous waste. Do not pour any solutions containing Angoletin down the drain.

Container Labeling and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "Angoletin."

Storage: Waste containers should be kept closed and stored in a designated secondary

containment area while awaiting pickup by a certified hazardous waste disposal service.

Final Disposal
Professional Disposal: The final disposal of Angoletin waste must be carried out by a

licensed environmental waste management company in accordance with all local, state, and

federal regulations.

Workflow for Handling and Disposal of Angoletin
Caption: Logical workflow for the safe handling and disposal of Angoletin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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